5-Phenylpenta-2,4-dienal

• IUPAC Name: (2E,4E)-5-phenylpenta-2,4-dienal
• InChI: InChI=1S/C11H10O/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1-10H/b6-2+,9-5+
• InChI Key: UWTZBVTWSKWXMN-VDESZNBCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=CC=O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C/C=O
• Molecular Formula: C11H10O
• Molecular Weight: 158.20 g/mol
• CAS RN: 13466-40-5

Description

5-Phenylpenta-2,4-dienal, also known as 2,4-pentadienal, is a chemical compound with the molecular formula C11H10O. It is a clear, colorless to pale yellow liquid primarily used as a flavor and fragrance ingredient. It is also used in the synthesis of 3-substituted and 3,5-disubstituted isoxazoles from N-hydroxyl-4-toluenesulfonamide and α,β-unsaturated aldehydes/ketones.

Synthesis Analysis

The synthesis of this compound can be achieved through the aldol condensation of cinnamaldehyde or hydrocinnamaldehyde with propanal, followed by hydrogenation over ruthenium and nickel-supported catalysts. Another method involves the Methyl Triflate Catalyzed Meyer-Schuster Rearrangement.

Molecular Structure Analysis

This compound contains a total of 22 bonds; 12 non-H bonds, 9 multiple bonds, 3 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, and 1 aliphatic aldehyde.

Chemical Reactions Analysis

This compound is a useful research chemical compound used in the synthesis of 3-substituted and 3,5-disubstituted isoxazoles from N-hydroxyl-4-toluenesulfonamide and α,β-unsaturated aldehydes/ketones.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 158.1965 g/mol. It has a density of 1.024, a melting point of 42.5°C, a boiling point of 301.1°C at 760mmHg, a refractive index of 1.583, and a flash point of 109.2°C.

Scientific Research Applications

• Synthesis of Nitrogen Heterocycles : 5-Phenylpenta-2,4-dienal derivatives, particularly those involving aminopenta-2,4-dienals, are used in the synthesis of nitrogen heterocycles, which are crucial components in many natural products and pharmaceuticals (Delpech, 2014).

• Valence Isomerization Studies : Research has explored the valence isomerization of 5-Phenylpenta-2,4-dienaldehydes, which is significant for understanding the dynamics of organic molecules and their structural transformations (Schiess, Seeger, & Suter, 1970).

• Complex Formation with Metals : The compound has been used in studies to form tricarbonyl ruthenium complexes with dienes, which have implications in organometallic chemistry and catalysis (Ingham & Magennis, 1999).

• Biosynthetic Studies : 5-Alkylaminopenta-2,4-dienals have been proposed as biosynthetic intermediates in the formation of marine alkaloids, particularly in the manzamine family (Peixoto et al., 2010).

• Preparation of ω-Halogeno Polyenals : Studies have described the synthesis of 5-halogeno-2,4-dienals from this compound, which are precursors to various conjugated polyenals with potential applications in organic synthesis (Soullez, Plé, & Duhamel, 1997).

• Reactions with Benzene : Research has shown the reaction of 5-phenylpenta-2,4-dienoic acid with benzene, leading to the formation of carbocyclic compounds, demonstrating the reactivity of the diene acid in different chemical environments (Ismagilova et al., 2020).

• Natural Product Synthesis : The compound has been used in the synthesis of N-acyl-5-aminopenta-2,4-dienals, aiding in the understanding of natural product synthesis and structural diversity (Ouairy et al., 2010).

• Metabolic Studies in Microorganisms : Phenylpentadienamides, derivatives of this compound, have been isolated from Streptomyces sp., contributing to the knowledge of metabolites in microorganisms (Potterat et al., 1994).

Mechanism of Action

While there is limited information available on the specific mechanism of action of 5-Phenylpenta-2,4-dienal, it has been found to be a selective inhibitor of root gravitropic bending of lettuce radicles at 5 μM, with no concomitant growth inhibition.

Future Directions

Future research could focus on the development of more efficient synthesis methods for 5-Phenylpenta-2,4-dienal. For instance, the development of a chemical recycling system involving repetitive cycles of precision synthesis and selective degradation of product copolymers was suggested. This would be based on controlled cationic alternating copolymerization of conjugated/aromatic aldehydes, such as cinnamaldehyde or hydrocinnamaldehyde with propanal, via exclusive 1,2-carbonyl addition.